Cas no 1806061-34-6 (Ethyl 2-bromo-5-cyano-3-ethylbenzoate)

• Product Name: Ethyl 2-bromo-5-cyano-3-ethylbenzoate
• CAS No: 1806061-34-6
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4948548
• Update Time: 2023-08-22

Ethyl 2-bromo-5-cyano-3-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-3-ethylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-9-5-8(7-14)6-10(11(9)13)12(15)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： FBDWUKRTWGODCZ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CC(C#N)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1